2-(2,2-Diphenylacetamido)-5-phenylthiophene-3-carboxamide

Specification

• CAS No.: 952815-38-2
• Molecular Formula: C25H20N2O2S
• Molecular Weight: 412.51
• IUPAC Name: 2-[(2,2-diphenylacetyl)amino]-5-phenylthiophene-3-carboxamide
• Standard InChI: InChI=1S/C25H20N2O2S/c26-23(28)20-16-21(17-10-4-1-5-11-17)30-25(20)27-24(29)22(18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-16,22H,(H2,26,28)(H,27,29)
• Standard InChI Key: ARSAFYAKWDJLBL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC(=C(S2)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)N

Introduction

2-(2,2-Diphenylacetamido)-5-phenylthiophene-3-carboxamide is a complex organic compound featuring a thiophene ring, amide functional groups, and multiple phenyl substituents. It belongs to the class of thiophene derivatives, which are known for their versatile chemical properties and applications in pharmaceuticals. This compound is of interest due to its potential applications in medicinal chemistry, particularly in the development of therapeutic agents targeting various biological pathways.

Synthesis Methods

The synthesis of 2-(2,2-Diphenylacetamido)-5-phenylthiophene-3-carboxamide typically involves multi-step organic reactions. One common method includes the acylation of thiophene derivatives followed by the introduction of the diphenylacetamido group. The reaction conditions often require the use of catalysts such as Lewis acids (e.g., aluminum chloride), bases (e.g., triethylamine), and solvents (e.g., dichloromethane) under controlled temperatures to optimize yields and minimize side reactions.

Potential Applications

This compound has several applications in scientific research:

• Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

• Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

• Medicine: Explored for its potential use in drug development due to its unique structural features.

• Industry: Utilized in the development of advanced materials, including organic semiconductors and photovoltaic cells.

Characterization Techniques

Relevant analyses such as melting point determination, spectral data (NMR, IR), and chromatography (HPLC) are essential for characterizing this compound's purity and identity.